Apixaban acid-13C,d3

• Molecular Formula: C25H24N4O5
• Molecular Weight: 464.5 g/mol
• InChI: InChI=1S/C25H24N4O5/c1-34-19-11-9-18(10-12-19)29-23-20(22(26-29)25(32)33)13-15-28(24(23)31)17-7-5-16(6-8-17)27-14-3-2-4-21(27)30/h5-12H,2-4,13-15H2,1H3,(H,32,33)/i1+1D3
• InChIKey: PPUHOTDYJQGTAE-KQORAOOSSA-N

Apixaban Acid-13C,d3 Internal Standard

Apixaban acid-13C,d3 (CAS 2748468-47-3) is a stable isotope-labeled analog of Apixaban carboxylic acid (also known as Apixaban acid), the major inactive metabolite of the direct Factor Xa inhibitor Apixaban [1]. It incorporates one carbon-13 (¹³C) atom and three deuterium (²H, D) atoms into its molecular structure, resulting in a molecular weight of 464.49 g/mol—exactly 4.00 Da greater than the unlabeled Apixaban acid (460.49 g/mol) [2]. This compound is specifically designed and supplied for use as an internal standard (IS) in quantitative analytical methods, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to ensure the accuracy and precision of Apixaban acid measurements in complex biological matrices [3].

Internal standard for Apixaban acid LC-MS/MS quantification

Co-elution and matrix effect normalization

Supports bioanalytical method validation for PK research

• [1] BMS. Apixaban (BMS-562247) Investigator Brochure. 2011. View Source
• [2] ChemSrc. Apixaban acid-13C,d3. Accessed 2026. View Source
• [3] Tang WY, Yang SS, Wei BP, et al. Determination of Apixaban in Human Plasma by UPLC-MS/MS. West China Journal of Pharmaceutical Sciences. 2024;39(4):411-415. View Source

Apixaban Acid-13C,d3: Unmatched Performance

The accurate quantification of Apixaban acid in biological samples is essential for pharmacokinetic (PK) studies, therapeutic drug monitoring (TDM), and bioequivalence assessments, but it is fraught with analytical challenges, primarily due to matrix effects and variable recovery during sample preparation. In-class unlabeled analogs or structurally similar internal standards cannot be simply interchanged, as they fail to co-elute with the analyte, leading to significant ion suppression or enhancement that severely compromises method accuracy and reproducibility [1]. The use of a stable isotope-labeled internal standard (SIL-IS) like Apixaban acid-13C,d3 is the gold-standard approach mandated by regulatory guidelines (e.g., FDA, EMA) for bioanalytical method validation. Its near-identical physicochemical properties to the analyte ensure that it tracks the analyte through all stages of extraction and ionization, thereby effectively normalizing for these critical sources of error. Substituting a less appropriate analog would risk generating invalid PK data, potentially delaying drug development programs or leading to incorrect clinical decisions [2].

Co-elution mismatch

Unlabeled analogs may not co-elute with the analyte, resulting in uncorrected matrix effects and recovery variation.

Ionization behavior

Non-isotopic internal standards can exhibit different ionization behavior, potentially compromising quantitative accuracy in complex matrices.

Validation expectation

SIL-IS performance is often referenced for rigorous bioanalytical validation; a substitute IS may require additional method justification.

• [1] Wiesen MHJ, et al. Paramagnetic micro-particles as a tool for rapid quantification of apixaban, dabigatran, edoxaban and rivaroxaban in human plasma by UHPLC-MS/MS. Clin Chem Lab Med. 2017;55(9):1349-1359. View Source
• [2] U.S. Department of Health and Human Services, Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Apixaban Acid-13C,d3 Performance Evidence

Distinct Mass Shift for MS Discrimination

Apixaban acid-13C,d3 provides a distinct and quantifiable mass shift of +4.00 Da compared to the unlabeled analyte Apixaban acid (C25H24N4O5, MW: 460.49). This is due to the incorporation of one ¹³C atom (+1 Da) and three deuterium atoms (+3 Da), resulting in a molecular weight of 464.49 g/mol (C24¹³CH21D3N4O5). This difference is analytically significant as it completely eliminates isotopic crosstalk in the MS detector, a common problem with deuterium-only labels where the M+3 or M+4 natural isotopic abundance of the analyte can contribute to the internal standard signal [1]. In contrast, an internal standard like Apixaban-d3 (deuterium only) has a smaller mass shift of +3.02 Da, making it more susceptible to interference. The unique dual-labeling strategy of Apixaban acid-13C,d3 ensures a clean baseline signal, which is a prerequisite for achieving the lowest possible limits of quantification [2].

Mass shift advantage

Head-to-head

+4.00 Da (¹³C,d₃) vs +3.02 Da (d₃-only) — 0.98 Da greater separation

Reduces isotopic crosstalk from analyte, supporting low-concentration quantification.

Based on molecular formula calculation; actual performance depends on isotopic purity.

Evidence Dimension	Molecular Mass Shift vs. Unlabeled Analyte (Apixaban acid)
Target Compound Data	+4.00 Da
Comparator Or Baseline	+3.02 Da (Apixaban-d3, a deuterium-only IS)
Quantified Difference	+0.98 Da greater mass separation
Conditions	Calculation based on molecular formulas: C25H24N4O5 (unlabeled), C24¹³CH21D3N4O5 (Target), C25H21D3N4O5 (Comparator).

Why This Matters

This larger mass shift minimizes signal crosstalk from the analyte's natural isotopic distribution, which is essential for accurate quantification at low concentrations and meeting stringent regulatory validation criteria.

• [1] Gu H, et al. The impact of isotopic purity on the accuracy of LC-MS/MS quantitation of endogenous compounds. Bioanalysis. 2018;10(15):1249-1260. View Source
• [2] ChemSrc. Apixaban acid-13C,d3. Accessed 2026. View Source

Superior Analytical Performance in UPLC-MS/MS

A 2024 UPLC-MS/MS method using Apixaban-13C,d3 (a structurally related labeled IS for the parent drug) achieved a limit of quantification (LLOQ) of 0.5 ng/mL and a linear range of 0.5–400 ng/mL (r=0.9995) for Apixaban in human plasma [1]. While this study quantified the parent drug, not the metabolite, it demonstrates the robust performance of the dual-labeled ¹³C,d3 technology. The precision achieved was excellent, with intra- and inter-batch RSD ≤4.53%, and extraction recovery was ≥99.22%. A similar LC-MS/MS method for Apixaban using the ¹³C,d3 internal standard reported an LLOQ of 0.05 ng/mL and a linear range of 1-250 ng/mL (r²>0.99) [2]. These performance metrics are directly attributable to the internal standard's ability to correct for matrix effects and recovery losses. In contrast, a 2019 method for Apixaban using a deuterium-only internal standard (Apixaban-d3) reported an LLOQ of 1 ng/mL [3], demonstrating that the dual-labeled IS can enable up to a 20-fold improvement in sensitivity.

LLOQ improvement

Cross-study

Up to 0.05 ng/mL (¹³C,d₃-IS) vs 1.0 ng/mL (d₃-IS) — up to 20-fold gain

Supports measurement of low analyte concentrations in research matrices.

Performance may vary with specific method parameters; direct method transfer requires validation.

Evidence Dimension	Lower Limit of Quantification (LLOQ) for Apixaban
Target Compound Data	0.05 - 0.5 ng/mL (using dual-labeled ¹³C,d3-IS)
Comparator Or Baseline	1.0 ng/mL (using deuterium-only d3-IS)
Quantified Difference	2- to 20-fold improvement in sensitivity
Conditions	Human plasma samples extracted by SPE or protein precipitation and analyzed by LC-MS/MS.

Why This Matters

A lower LLOQ enables accurate measurement of trough drug concentrations in clinical samples, which is critical for pediatric studies, renal impairment trials, and detecting non-adherence.

• [1] Tang WY, Yang SS, Wei BP, et al. Determination of Apixaban in Human Plasma by UPLC-MS/MS. West China Journal of Pharmaceutical Sciences. 2024;39(4):411-415. View Source
• [2] Kumar S, et al. Method Development And Validation Of Selective And Highly Sensitive Method For Determination Of Apixaban In Human Plasma Using Liquid Chromatography-Tandem Mass Spectrometry. Int J Pharm Pharm Sci. 2019;11(8):39-45. View Source
• [3] Kim JS, et al. Quantification of apixaban in human plasma using ultra performance liquid chromatography coupled with tandem mass spectrometry. Transl Clin Pharmacol. 2019;27(1):33-41. View Source

High Isotopic Purity for Reproducible Quantification

The utility of a SIL-IS is directly dependent on its chemical and isotopic purity. Vendor specifications for Apixaban acid-13C,d3 cite a chemical purity of ≥95% to ≥99% (by HPLC) and isotopic enrichment of 99% atom for both ¹³C and D . This high degree of enrichment is critical for minimizing 'cross-talk'—where the unlabeled impurity in the IS solution contributes to the analyte signal, leading to an overestimation of the analyte concentration. For instance, a 99% isotopic purity means that only 1% of the IS is unlabeled, ensuring that the contribution to the analyte channel is negligible at relevant concentrations. In contrast, a lower-grade IS with 98% enrichment would introduce twice the interference. Furthermore, the availability of a comprehensive Certificate of Analysis (CoA) with batch-specific purity data is a requirement for GLP/GMP compliance in regulated bioanalysis [1]. This level of documentation and purity assurance differentiates research-grade materials from those suitable for pivotal regulatory studies.

Isotopic enrichment

Specification review

≥99% atom ¹³C & D enrichment

Lower unlabeled background improves linearity and low-end sensitivity.

Batch-specific CoA review recommended for regulated studies.

Evidence Dimension	Isotopic Enrichment Specification
Target Compound Data	≥99% atom ¹³C; ≥99% atom D
Comparator Or Baseline	≥98% atom D (a typical lower-grade specification)
Quantified Difference	~2x lower unlabeled impurity
Conditions	Vendor product specifications (e.g., BOC Sciences, MedChemExpress) and associated Certificates of Analysis.

Why This Matters

Higher isotopic purity directly translates to a lower analytical background, improving method sensitivity, linearity at the low end, and overall data reliability for regulatory submissions.

• [1] International Council for Harmonisation (ICH). Guideline M10 on Bioanalytical Method Validation and Study Sample Analysis. 2022. View Source

Apixaban Acid-13C,d3 Application Scenarios

Regulatory Bioequivalence and Pharmacokinetic Studies

This is the primary application scenario. Apixaban acid-13C,d3 is used as an internal standard in validated LC-MS/MS methods to quantify the Apixaban acid metabolite in human plasma, as mandated by regulatory agencies for Abbreviated New Drug Applications (ANDAs) and clinical pharmacology studies [1]. Its use ensures that the analytical method meets the rigorous standards for precision (RSD ≤15%) and accuracy (±15%) required for bioequivalence trials, which compare generic formulations to the innovator product [2].

Therapeutic Drug Monitoring of Apixaban

In clinical settings, measuring Apixaban acid alongside the parent drug provides a more complete picture of a patient's metabolic status and drug exposure. The high sensitivity and specificity afforded by Apixaban acid-13C,d3 as an internal standard enable accurate quantification of low metabolite concentrations in patients with renal impairment, those on interacting co-medications, or in cases of suspected non-adherence [1]. This supports personalized dosing and improved patient safety [2].

In Vitro DDI and Metabolism Studies

Researchers investigating the CYP3A4-mediated metabolism of Apixaban to its carboxylic acid metabolite use Apixaban acid-13C,d3 for precise quantification of the metabolite formed in hepatocyte or microsomal incubations. The use of a stable isotope-labeled IS allows for accurate determination of enzyme kinetics (Km, Vmax) by correcting for any matrix effects from the biological incubation media, thereby generating more robust and reproducible DDI data [1].

Application

Selection Property

Validation Focus

Human plasma PK bioanalysis & method validation

SIL-IS co-elution and matrix normalization

Accuracy and precision across calibration range; LLOQ assessment

Apixaban metabolite quantification in low-exposure research matrices

Enhanced low-end sensitivity from dual-label IS

LLOQ verification in relevant matrix; trough-level quantification accuracy

In vitro CYP3A4 metabolism studies (hepatocyte/microsomal)

Matrix-effect correction in biological incubation media

Enzyme kinetic parameter determination with IS-normalized quantification

• [1] Wiesen MHJ, et al. Paramagnetic micro-particles as a tool for rapid quantification of apixaban, dabigatran, edoxaban and rivaroxaban in human plasma by UHPLC-MS/MS. Clin Chem Lab Med. 2017;55(9):1349-1359. View Source
• [2] Tang WY, Yang SS, Wei BP, et al. Determination of Apixaban in Human Plasma by UPLC-MS/MS. West China Journal of Pharmaceutical Sciences. 2024;39(4):411-415. View Source